Cas no 70793-08-7 ((Z)-N-[2-[[(Z)-octadec-9-enoyl]-[2-[[(Z)-octadec-9-enoyl]amino]ethyl]amino]ethyl]octadec-9-enamide)
![(Z)-N-[2-[[(Z)-octadec-9-enoyl]-[2-[[(Z)-octadec-9-enoyl]amino]ethyl]amino]ethyl]octadec-9-enamide structure](https://www.kuujia.com/scimg/cas/70793-08-7x500.png)
70793-08-7 structure
Product name:(Z)-N-[2-[[(Z)-octadec-9-enoyl]-[2-[[(Z)-octadec-9-enoyl]amino]ethyl]amino]ethyl]octadec-9-enamide
(Z)-N-[2-[[(Z)-octadec-9-enoyl]-[2-[[(Z)-octadec-9-enoyl]amino]ethyl]amino]ethyl]octadec-9-enamide Chemical and Physical Properties
Names and Identifiers
-
- (Z)-N-[2-[[(Z)-octadec-9-enoyl]-[2-[[(Z)-octadec-9-enoyl]amino]ethyl]amino]ethyl]octadec-9-enamide
- (9Z)-N,N-<wbr>
- 9-octadec<wbr>
- LogP
- 70793-08-7
- DTXSID301146107
- (9Z)-N,N-Bis[2-[[(9Z)-1-oxo-9-octadecen-1-yl]amino]ethyl]-9-octadecenamide
-
- Inchi: InChI=1S/C58H109N3O3/c1-4-7-10-13-16-19-22-25-28-31-34-37-40-43-46-49-56(62)59-52-54-61(58(64)51-48-45-42-39-36-33-30-27-24-21-18-15-12-9-6-3)55-53-60-57(63)50-47-44-41-38-35-32-29-26-23-20-17-14-11-8-5-2/h25-30H,4-24,31-55H2,1-3H3,(H,59,62)(H,60,63)/b28-25-,29-26-,30-27-
- InChI Key: YPHKWKHTBXARJX-IUPFWZBJSA-N
- SMILES: CCCCCCCCC=CCCCCCCCC(=O)NCCN(CCNC(=O)CCCCCCCC=CCCCCCCCC)C(=O)CCCCCCCC=CCCCCCCCC
Computed Properties
- Exact Mass: 895.84747
- Monoisotopic Mass: 895.84689435g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 64
- Rotatable Bond Count: 51
- Complexity: 1030
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 3
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 78.5Ų
- XLogP3: 20.8
Experimental Properties
- PSA: 78.51
(Z)-N-[2-[[(Z)-octadec-9-enoyl]-[2-[[(Z)-octadec-9-enoyl]amino]ethyl]amino]ethyl]octadec-9-enamide Related Literature
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Lanhua Yi,Yuan Meng,Rui Wang,Junjie Fei,Xianyou Wang,Yebo Lu New J. Chem., 2020,44, 13472-13479
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3. Calix[4]pyrogallolarenes as novel high temperature inhibitors of oxidative degradation of polymers†Przemyslaw Ziaja,Katarzyna Jodko-Piorecka,Rafal Kuzmicz,Grzegorz Litwinienko Polym. Chem., 2012,3, 93-95
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A. N. Alayón,J. G. Ortega Avila,I. Echeverri Jiménez Food Funct., 2018,9, 1570-1577
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Chengqiang Wang,Haixia Xu,Chun Liu,Ziyue Peng,Ruoxing Min,Jianjun Li,Yanglei Jin,Yihan Wang,Zhihao Li,Lixin Zhu Biomater. Sci., 2021,9, 3005-3018
70793-08-7 ((Z)-N-[2-[[(Z)-octadec-9-enoyl]-[2-[[(Z)-octadec-9-enoyl]amino]ethyl]amino]ethyl]octadec-9-enamide) Related Products
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